![molecular formula C16H18FNO B1302374 (4-Fluoro-benzyl)-[2-(4-methoxy-phenyl)-ethyl]-amine CAS No. 418782-68-0](/img/structure/B1302374.png)
(4-Fluoro-benzyl)-[2-(4-methoxy-phenyl)-ethyl]-amine
Overview
Description
“(4-Fluoro-benzyl)-[2-(4-methoxy-phenyl)-ethyl]-amine” is a chemical compound . It is used as a biochemical for proteomics research .
Synthesis Analysis
The synthesis of similar compounds involves reactions with various reagents . For instance, 4-Fluorobenzylamine, a related compound, has been used in the synthesis of new tris-iron (III) chelates of 3-hydroxy-4-pyridinone ligands .Molecular Structure Analysis
The molecular structure of this compound can be inferred from related compounds. For example, 4-Methoxybenzyl alcohol, a related compound, has a linear formula of C8H10O2 .Chemical Reactions Analysis
4-Fluorobenzylamine, a related compound, reacts with the α- and γ-carboxyl groups of folic acid to yield 18 F-labeled folate . This suggests that “(4-Fluoro-benzyl)-[2-(4-methoxy-phenyl)-ethyl]-amine” might also participate in similar reactions.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be inferred from related compounds. For example, 4-Fluorobenzylamine has a molecular weight of 125.14, a refractive index of 1.512, and a boiling point of 183 °C .Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It’s known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors . These receptors could potentially be the targets of (4-Fluoro-benzyl)-[2-(4-methoxy-phenyl)-ethyl]-amine.
Mode of Action
Similar compounds are known to undergo reactions like hydrolysis, hydroxylation, n- and o-dealkylation, and o-methylation . These interactions could potentially alter the function of the target receptors, leading to changes in cellular processes.
Biochemical Pathways
Similar compounds have been found to affect a broad range of biochemical pathways, leading to diverse biological activities .
Result of Action
Similar compounds have been found to exhibit various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-2-(4-methoxyphenyl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18FNO/c1-19-16-8-4-13(5-9-16)10-11-18-12-14-2-6-15(17)7-3-14/h2-9,18H,10-12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MYDCSSSAWBKWMO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCNCC2=CC=C(C=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20366332 |
Source
|
| Record name | N-[(4-Fluorophenyl)methyl]-2-(4-methoxyphenyl)ethan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20366332 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Fluoro-benzyl)-[2-(4-methoxy-phenyl)-ethyl]-amine | |
CAS RN |
418782-68-0 |
Source
|
| Record name | N-[(4-Fluorophenyl)methyl]-2-(4-methoxyphenyl)ethan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20366332 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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